6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 6-chloro-1,2,3,4-tetrahydroisoquinolin-7-ol
• InChI: InChI=1S/C9H10ClNO/c10-8-3-6-1-2-11-5-7(6)4-9(8)12/h3-4,11-12H,1-2,5H2
• InChI Key: QWRJXTRZXKXBQN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CC(=C(C=C21)Cl)O

Description

6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol is a chemical compound belonging to the class of isoquinolines. Isoquinolines are heterocyclic aromatic organic compounds that are structurally related to quinoline. This compound is characterized by the presence of a chlorine atom at the 6th position and a hydroxyl group at the 7th position on the isoquinoline ring, along with a tetrahydro configuration at positions 1, 2, 3, and 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 6-chloroisoquinoline.

Reduction: The isoquinoline ring is reduced to form the tetrahydroisoquinoline derivative. This reduction can be achieved using hydrogenation in the presence of a catalyst such as palladium on carbon (Pd/C) under mild conditions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale hydrogenation and hydroxylation processes. These methods are optimized for high yield and purity, often utilizing continuous flow reactors and advanced catalytic systems to ensure efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The compound can be further reduced to remove the chlorine atom, resulting in a fully saturated isoquinoline derivative.

Substitution: The chlorine atom at the 6th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as chromium trioxide (CrO3) or pyridinium chlorochromate (PCC) are commonly used for oxidation reactions.

Reduction: Catalytic hydrogenation using Pd/C or lithium aluminum hydride (LiAlH4) can be employed for reduction reactions.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are used for substitution reactions.

Major Products

Oxidation: Formation of 6-chloro-1,2,3,4-tetrahydro-7-isoquinolinone.

Reduction: Formation of 1,2,3,4-tetrahydro-7-isoquinolinol.

Substitution: Formation of 6-substituted derivatives such as 6-methoxy-1,2,3,4-tetrahydro-7-isoquinolinol.

Scientific Research Applications

6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex isoquinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for neurodegenerative diseases and other medical conditions.

Industry: It is used in the development of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Receptor Interaction: Modulating receptor activity, leading to changes in cellular signaling.

Gene Expression: Influencing gene expression and protein synthesis.

Comparison with Similar Compounds

6-Chloro-1,2,3,4-tetrahydro-7-isoquinolinol can be compared with other similar compounds, such as:

1,2,3,4-Tetrahydroisoquinoline: Lacks the chlorine and hydroxyl groups, making it less reactive.

6-Methoxy-1,2,3,4-tetrahydro-7-isoquinolinol: Contains a methoxy group instead of a chlorine atom, leading to different chemical properties.

7-Isoquinolinol: Lacks the tetrahydro configuration, resulting in different biological activities.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.